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Compound of Interest

Compound Name: M199

Cat. No.: B608789

Application Note: This protocol provides a detailed procedure for supplementing Medium 199
(M199) with Fetal Bovine Serum (FBS), a critical step for the successful in vitro culture of a
wide variety of cell types. M199 is a chemically defined cell culture medium, and the addition of
FBS provides essential growth factors, hormones, and other nutrients necessary for optimal
cell proliferation and viability.[1][2] The final concentration of FBS can be adjusted to meet the
specific requirements of the cell line being cultured.

Data Presentation: Impact of FBS Concentration on
Cell Proliferation

The concentration of FBS is a critical parameter in cell culture, directly influencing the rate of
cell proliferation. The optimal concentration can vary between cell types. Below is a summary
of the observed effects of different FBS concentrations on the proliferation of various cell lines.
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Observed Effect on

Cell Line Medium FBS Concentration . .
Proliferation
Human Pterygium Optimal proliferation
_ DMEM/F-12 5%
Fibroblasts observed at day 3.
) Significant
Human Pterygium . .
DMEM/F-12 10% proliferation, but less

Fibroblasts
than 5% at day 3.

] Less proliferation
Human Pterygium

] DMEM/F-12 15% compared to 5% and

Fibroblasts
10% at day 2.

Human Adipose- Increased proliferation
derived Stem Cells Not Specified 20% compared to lower
(hADSCs) concentrations.
Human Adipose- Increased proliferation
derived Stem Cells Not Specified 30% compared to lower
(hADSCs) concentrations.

Rate of proliferation

) and cell density at
Chick Embryo

) Eagle's MEM 5% - 30% stationary phase
Fibroblasts

increased with serum

concentration.

Experimental Protocols

Protocol 1: Preparation of Complete M199 Medium with
10% FBS

This protocol describes the preparation of 100 mL of complete M199 medium supplemented
with 10% FBS.

Materials:

« M199 Basal Medium (liquid)
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Fetal Bovine Serum (FBS), heat-inactivated is recommended for some applications

Sterile 100 mL graduated cylinder or serological pipettes

Sterile 100 mL storage bottle

Biological safety cabinet (BSC)

Procedure:

Aseptically transfer 90 mL of M199 basal medium into a sterile 100 mL storage bottle using a
sterile graduated cylinder or serological pipette.

o Aseptically add 10 mL of FBS to the storage bottle containing the M199 medium.

o Gently swirl the bottle to mix the components thoroughly. Avoid vigorous shaking to prevent
foaming.

o Label the bottle clearly with the medium name ("M199 + 10% FBS"), date of preparation, and
initials of the preparer.

o Store the complete medium at 2-8°C and protect from light. The supplemented medium is
typically stable for 2-4 weeks.[3]

Protocol 2: Reconstitution of Powdered M199 Medium

This protocol outlines the steps for preparing M199 medium from its powdered form.

Materials:

M199 powder

Tissue culture grade water

Sodium bicarbonate (NaHCO3)

1IN HCl and 1N NaOH for pH adjustment

Stir plate and sterile stir bar
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Sterile filtration unit (0.22 um pore size)

Sterile storage bottles

Procedure:

Measure approximately 90% of the final desired volume of tissue culture grade water (15-
20°C) into a sterile container.

With gentle stirring, slowly add the M199 powder to the water. Do not heat the water.[1][4]

Rinse the powder container with a small amount of water to ensure all the powder is
transferred.

Continue stirring until the powder is completely dissolved.[5]

Add the required amount of sodium bicarbonate (e.g., 2.2 g/L for some formulations) and stir
until dissolved.[4][5]

Adjust the pH to the desired level (typically 7.2-7.4) using 1N HCI or 1N NaOH. The pH may
rise slightly after filtration.[4][5]

Add tissue culture grade water to reach the final volume.
Sterilize the medium by passing it through a 0.22 um sterile filter.
Aseptically dispense the sterile medium into sterile storage bottles.

Store the reconstituted basal medium at 2-8°C, protected from light.

Mandatory Visualization
Signaling Pathways Activated by FBS Growth Factors

Fetal Bovine Serum is a complex mixture containing numerous growth factors that activate a

variety of intracellular signaling pathways, ultimately leading to cell proliferation and survival.

The diagram below illustrates a simplified overview of some of the key pathways initiated by

growth factors present in FBS.
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Caption: Key signaling pathways activated by FBS growth factors.

Experimental Workflow for Preparing Supplemented
M199 Medium

The following diagram outlines the general workflow for preparing complete M199 medium
supplemented with FBS, starting from either liquid or powdered basal medium.
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Caption: Workflow for M199 supplementation with FBS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Protocol for Supplementing Medium 199 (M199) with
Fetal Bovine Serum (FBS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608789#protocol-for-supplementing-m199-with-fetal-
bovine-serum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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